FC131

• Molecular Formula: C36H47N11O6
• Molecular Weight: 729.8 g/mol
• InChI: InChI=1S/C36H47N11O6/c37-35(38)41-15-3-7-26-32(51)45-27(8-4-16-42-36(39)40)33(52)47-28(19-22-9-12-23-5-1-2-6-24(23)17-22)31(50)43-20-30(49)44-29(34(53)46-26)18-21-10-13-25(48)14-11-21/h1-2,5-6,9-14,17,26-29,48H,3-4,7-8,15-16,18-20H2,(H,43,50)(H,44,49)(H,45,51)(H,46,53)(H,47,52)(H4,37,38,41)(H4,39,40,42)/t26-,27-,28-,29+/m0/s1
• InChIKey: MBXBICVKLVYNKD-XFTNXAEASA-N

FC131 Overview

FC131 [CAS 606968-52-9] is a synthetic cyclic pentapeptide (cyclo(-D-Tyr-Arg-Arg-Nal-Gly-); MW ~730 Da) that acts as a potent, selective antagonist of the CXC chemokine receptor 4 (CXCR4) [1]. Originally discovered through molecular-size reduction of the 14-residue peptide T140, FC131 retains nanomolar CXCR4 binding affinity while offering a substantially simplified scaffold [2]. Its well-characterized binding mode at the atomic level, combined with demonstrated anti-HIV activity and selectivity over the closely related receptor CXCR7, positions FC131 as a mechanistically defined tool compound for dissecting CXCR4-mediated signaling in HIV entry, cancer metastasis, and stem cell biology [3].

1

Tool compound for dissecting CXCR4-mediated signaling without confounding CXCR7 engagement.

2

Minimized cyclic pentapeptide scaffold suitable for chemical biology and lead optimization studies.

3

Relevant for research models of HIV entry, cancer metastasis, and stem cell homing.

• [1] Thiele S, et al. Determination of the binding mode for the cyclopentapeptide CXCR4 antagonist FC131 using a dual approach of ligand modifications and receptor mutagenesis. Br J Pharmacol. 2014;171(23):5313-5329. doi:10.1111/bph.12842 View Source
• [2] Fujii N, et al. Molecular-size reduction of highly active CXCR4 antagonist T140 using a novel convergent orthogonal library — Discovery of FC131. 29th Symposium on Progress in Organic Reactions and Syntheses. 2003:192-193. View Source
• [3] Narumi T, et al. Synthesis and biological evaluation of selective CXCR4 antagonists containing alkene dipeptide isosteres. Org Biomol Chem. 2010;8(3):616-621. doi:10.1039/b917236j View Source

FC131: Why Quantitative Evidence Matters

CXCR4 antagonists span diverse chemotypes—bicyclams (AMD3100), 14-residue peptides (T140), monocyclams (AMD3465), and cyclic pentapeptides (FC131)—each exhibiting distinct receptor selectivity profiles, binding modes, and off-target liabilities [1]. Critically, FC131 is one of the few CXCR4 antagonists demonstrated to lack any detectable binding or functional activity at CXCR7, whereas the widely used AMD3100 (plerixafor) acts as an allosteric agonist at CXCR7, producing confounding effects when dissecting CXCL12/CXCR4/CXCR7 signaling axes [2]. Substituting FC131 with a generic CXCR4 antagonist without verifying selectivity, potency, and scaffold-specific pharmacology risks experimental misinterpretation and procurement inefficiency. The quantitative evidence below establishes where FC131's differentiation is empirically grounded.

Research Tool

FC131

VS

Common Substitute

AMD3100 (Plerixafor)

AMD3100 exhibits allosteric agonism at CXCR7, recruiting β-arrestin. Substitution may introduce CXCR7-mediated confounding effects, shifting pathway interpretation away from CXCR4-exclusive pharmacology.

Research Tool

FC131

VS

Structural Analog

T140 (14-residue peptide)

T140's larger scaffold (~2,200 Da) differs in synthetic tractability and SAR profile. Direct interchange may not transfer FC131's simplified optimization and modification potential.

• [1] Kalatskaya I, et al. AMD3100 Is a CXCR7 Ligand with Allosteric Agonist Properties. Mol Pharmacol. 2009;75(5):1240-1247. doi:10.1124/mol.108.053389 View Source
• [2] Narumi T, et al. Synthesis and biological evaluation of selective CXCR4 antagonists containing alkene dipeptide isosteres. Org Biomol Chem. 2010;8(3):616-621. doi:10.1039/b917236j View Source

FC131 Quantitative Differentiation

CXCR4 Selectivity Over CXCR7

FC131 is a highly selective CXCR4 antagonist that exhibits no detectable inhibition of SDF-1 (CXCL12) binding to CXCR7 [1]. In contrast, the widely used CXCR4 antagonist AMD3100 (plerixafor) not only binds CXCR7 but functions as an allosteric agonist at this receptor, recruiting β-arrestin and increasing CXCL12 binding to CXCR7 [2]. This mechanistic divergence makes FC131 the superior tool for experiments requiring exclusive interrogation of the CXCR4 signaling arm without cross-activation of CXCR7 pathways.

CXCR7 Selectivity Profiling

Direct comparison

No detectable CXCR7 binding or β-arrestin recruitment observed; AMD3100 acts as a CXCR7 allosteric agonist.

Supports CXCR4-exclusive pathway dissection without CXCR7 confound.

Eliminates CXCR7-mediated signaling artifacts inherent to AMD3100 use.

Evidence Dimension	CXCR7 binding / functional activity
Target Compound Data	No inhibition of SDF-1 binding to CXCR7; no β-arrestin recruitment observed
Comparator Or Baseline	AMD3100 (plerixafor): binds CXCR7, acts as allosteric agonist, recruits β-arrestin, enhances CXCL12 binding to CXCR7
Quantified Difference	Qualitative: complete absence of CXCR7 engagement for FC131 versus dual CXCR4/CXCR7 pharmacology for AMD3100
Conditions	SDF-1 competition binding assay on CXCR7-expressing cells (FC131); β-arrestin recruitment and BRET assays for AMD3100 at CXCR7

Why This Matters

Procurement of FC131 eliminates CXCR7-mediated confounding effects inherent to AMD3100 usage, enabling unambiguous assignment of CXCR4-specific pharmacology in signaling, migration, and HIV entry studies.

• [1] Narumi T, et al. Synthesis and biological evaluation of selective CXCR4 antagonists containing alkene dipeptide isosteres. Org Biomol Chem. 2010;8(3):616-621. doi:10.1039/b917236j View Source
• [2] Kalatskaya I, et al. AMD3100 Is a CXCR7 Ligand with Allosteric Agonist Properties. Mol Pharmacol. 2009;75(5):1240-1247. doi:10.1124/mol.108.053389 View Source

CXCR4 Binding Affinity Comparison

In a standardized [125I]-SDF-1α competition binding assay performed on CXCR4-expressing CCRF-CEM cells, FC131 demonstrated an IC50 of 13.07 ± 1.10 nM, representing 1.67-fold higher affinity than AMD3100 (IC50 = 21.81 ± 6.58 nM) and comparable affinity to AMD3465 (12.83 ± 1.52 nM) and BKT140 (15.43 ± 1.60 nM) [1]. This direct head-to-head dataset enables objective ranking of FC131's target engagement relative to both clinical-stage and preclinical CXCR4 antagonists within a single experimental system.

CXCR4 Affinity Ranking

Head-to-head assay

IC50 = 13.07 nM (FC131) vs 21.81 nM (AMD3100); comparable to AMD3465 (12.83 nM) and BKT140 (15.43 nM).

Reported higher binding affinity than AMD3100 in a standardized radioligand competition assay.

Single-assay, multi-comparator dataset enables objective target engagement ranking.

Evidence Dimension	CXCR4 binding affinity (IC50, nM) — [125I]-SDF-1α competition
Target Compound Data	FC131: 13.07 ± 1.10 nM
Comparator Or Baseline	AMD3100: 21.81 ± 6.58 nM; AMD3465: 12.83 ± 1.52 nM; BKT140: 15.43 ± 1.60 nM
Quantified Difference	FC131 binds CXCR4 with ~1.7-fold higher affinity than AMD3100; statistically indistinguishable from AMD3465 and BKT140
Conditions	CCRF-CEM cells endogenously expressing CXCR4; [125I]-SDF-1α radioligand competition binding

Why This Matters

This single-assay, multi-comparator dataset allows researchers to select FC131 with confidence that its target binding potency exceeds that of the FDA-approved AMD3100 and matches best-in-class investigational CXCR4 antagonists.

• [1] Schols D, et al. Structure-activity relationship of CXCR4 antagonists — IC50 values for [125I]-SDF-1α binding to CXCR4-expressing CCRF-CEM cells (Table 1). Sci Rep. 2019. doi:10.1038/s41598-019-51754-0 View Source

Scaffold Minimization: Pentapeptide vs T140

FC131 was discovered through systematic scaffold minimization of the 14-residue peptide T140, retaining only the four pharmacophoric residues (Arg2, Nal3, Tyr5, Arg14) tethered by a Gly spacer within a cyclic pentapeptide framework [1]. Despite a >60% reduction in molecular weight (T140 ~2,200 Da → FC131 ~730 Da), FC131 remains equipotent to T140 in CXCR4 antagonism and anti-HIV activity [1]. This dramatic reduction in peptide character while preserving full biological potency represents a fundamental advantage for downstream medicinal chemistry optimization, synthesis scalability, and cost of goods relative to longer peptide antagonists.

Scaffold Simplification

Class-level inference

~730 Da cyclic pentapeptide retains CXCR4 antagonism equipotent to the ~2,200 Da 14-residue T140.

Tractable pentapeptide core preserves target engagement of the larger precursor.

Supports use as a minimized pharmacophore template for non-peptide lead development.

Evidence Dimension	Molecular size vs potency
Target Compound Data	FC131: cyclic pentapeptide, MW ~730 Da, equipotent to T140 in CXCR4 antagonism
Comparator Or Baseline	T140: 14-residue linear peptide, MW ~2,200 Da, IC50 ~3.3 nM (anti-HIV); FC131 anti-HIV EC50 ~21–73 nM in various assays
Quantified Difference	~3-fold molecular weight reduction; FC131 maintains CXCR4 antagonism at comparable potency to T140 while being a structurally simplified cyclic pentapeptide
Conditions	CXCR4 antagonism and anti-HIV activity in cell-based assays (reference discovery study, Fujii et al., 2003)

Why This Matters

For medicinal chemistry and chemical biology groups seeking a minimal pharmacophore scaffold as a starting point for non-peptide CXCR4 antagonist development, FC131 delivers the potency of T140 in a synthetically accessible cyclic pentapeptide template.

• [1] Fujii N, et al. Molecular-size reduction of highly active CXCR4 antagonist T140 using a novel convergent orthogonal library — Discovery of FC131. 29th Symposium on Progress in Organic Reactions and Syntheses. 2003:192-193. View Source

Anti-HIV Activity Comparison

FC131 displays consistent anti-HIV-1 activity across CXCR4-tropic (X4) laboratory strains. Independent testing reports an EC50 of 21 nM against both the NL4-3 and IIIB HIV-1 strains , while a separate cross-compound survey reports an anti-HIV IC50 of 73 nM [1]. For context, AMD3100 (plerixafor) exhibits an anti-HIV IC50 of ~3 nM in comparable assays [1], reflecting its higher anti-HIV potency but also its dual CXCR4/CXCR7 pharmacology. FC131's more moderate antiviral potency, when combined with its unambiguous CXCR4 selectivity, makes it particularly suited for mechanistic studies in which viral inhibition must be interpreted through a clean CXCR4-exclusive pharmacology lens.

HIV-1 Entry Inhibition

Cross-study comparable

EC50 = 21–73 nM across HIV-1 NL4-3 and IIIB strains; AMD3100 IC50 ~3 nM in comparable assays.

Moderate reported antiviral potency coupled with a CXCR4-exclusive pharmacology profile.

Provides a pharmacologically cleaner tool for HIV entry mechanism studies compared to dual-targeting agents.

Evidence Dimension	Anti-HIV-1 activity — CXCR4-tropic (X4) strains
Target Compound Data	FC131: EC50 = 21 nM (NL4-3 and IIIB strains); alternative anti-HIV IC50 = 73 nM in separate survey
Comparator Or Baseline	AMD3100: anti-HIV IC50 ~3 nM; T140: anti-HIV IC50 ~3.3 nM (cross-compound survey data)
Quantified Difference	FC131 anti-HIV potency is ~7–24-fold lower than AMD3100 depending on assay, but FC131 offers CXCR4-exclusive pharmacology vs AMD3100 dual CXCR4/CXCR7 activity
Conditions	HIV-1 NL4-3 and IIIB strain infection assays in susceptible cell lines

Why This Matters

For HIV entry mechanism studies requiring CXCR4-specific inhibition without CXCR7 confound, FC131's antiviral activity combined with its selectivity profile provides a pharmacologically cleaner alternative to higher-potency but less selective antagonists.

• [1] Strategies and Progress in CXCR4-Targeted Anti-HIV Therapeutic Development — Cross-compound survey table. Oxford Journals. View Source

Binding Mode at Atomic Resolution

The binding mode of FC131 within CXCR4 has been experimentally elucidated through systematic receptor mutagenesis (25 CXCR4 mutants), heterologous competition binding, and functional assays [1]. Key interactions include: Arg2 and Nal3 side chains engaging TM-3 (His113, Asp171) and TM-5 hydrophobic pocket; Arg1 forming charge-charge interactions with Asp187 in ECL-2; D-Tyr5 oriented toward the extracellular side; and the peptide backbone interacting with the conserved Glu288 via water-mediated hydrogen bonds [1]. This experimentally validated binding map, which was only previously hypothesized through molecular docking for T140 and FC131, provides a rational basis for structure-guided optimization of cyclic pentapeptide CXCR4 antagonists.

Binding Mode Validation

Supporting evidence

Binding mode experimentally resolved via systematic mutagenesis of 25 CXCR4 mutants and heterologous competition binding.

Experimentally validated residue-level contact map for structure-guided CXCR4 antagonist design.

Reduces risk in pursuing poorly binding FC131 analogs during lead optimization cycles.

Evidence Dimension	Binding mode characterization — receptor residue-level interaction map
Target Compound Data	FC131 binding mode experimentally validated on 25 CXCR4 mutants: Arg1–Asp187 (ECL-2), Arg2–His113/Asp171 (TM-3/TM-4), Nal3–TM-5 hydrophobic pocket, backbone–Glu288 (water-mediated)
Comparator Or Baseline	T140 and earlier FC131 models: predicted binding modes via molecular docking only; no systematic mutagenesis validation prior to Thiele et al. (2014)
Quantified Difference	Not applicable (qualitative structural evidence); FC131 is among the few cyclic pentapeptide CXCR4 antagonists with experimentally resolved residue-level contact map
Conditions	COS-7 cells expressing wild-type and 25 mutant CXCR4 variants; 125I-12G5 competition binding and IP accumulation functional assays; computational docking

Why This Matters

Researchers engaged in structure-based CXCR4 antagonist design gain an experimentally validated binding mode scaffold, directly reducing the risk of pursuing inactive or poorly binding FC131 analogs and accelerating lead optimization cycles.

• [1] Thiele S, et al. Determination of the binding mode for the cyclopentapeptide CXCR4 antagonist FC131 using a dual approach of ligand modifications and receptor mutagenesis. Br J Pharmacol. 2014;171(23):5313-5329. doi:10.1111/bph.12842 View Source

FC131 Application Scenarios

CXCL12/CXCR4 vs CXCR7 Pathway Dissection

In experimental systems where CXCL12 (SDF-1) signals through both CXCR4 and CXCR7—such as leukocyte migration, neuronal development, and tumor microenvironment studies—FC131 provides exclusive CXCR4 blockade without activating or inhibiting CXCR7 [1]. This contrasts with AMD3100, which simultaneously antagonizes CXCR4 and agonizes CXCR7, making it impossible to ascribe observed phenotypes to a single receptor arm [2]. Researchers can confidently attribute FC131-elicited effects to CXCR4-specific signaling modulation.

HIV-1 Entry: CXCR4-Selective Inhibition

FC131 inhibits CXCR4-tropic HIV-1 entry (EC50 = 21 nM for NL4-3 and IIIB strains) without engaging CXCR7, enabling clean interpretation of CXCR4 co-receptor utilization in viral entry assays . This selectivity advantage over dual-targeting agents such as AMD3100 is critical when co-expressed CXCR7 levels or CXCR4/CXCR7 heterodimer effects may influence infection outcomes and drug response readouts.

Non-Peptide CXCR4 Antagonist Development

FC131 serves as a minimal pharmacophore template—a cyclic pentapeptide equipotent to its 14-residue parent T140—for lead optimization programs targeting CXCR4 [3]. Its experimentally resolved binding mode (Arg2–His113/Asp171; Nal3–TM-5 pocket; Arg1–Asp187; backbone–Glu288) [4] directly informs pharmacophore modeling, enabling rational truncation of peptide character, introduction of non-peptide isosteres, and improvement of pharmacokinetic properties while maintaining target affinity.

Cancer Metastasis & Stem Cell Mobilization

CXCR4 upregulation is associated with metastatic progression in multiple solid tumors and hematological malignancies, and CXCR4 antagonism mobilizes hematopoietic stem cells. FC131 provides a peptide-based, CXCR4-selective antagonist option for in vitro and in vivo studies of cancer cell migration, invasion, and stem cell retention [1]. Its smaller size relative to peptide predecessors (T140) facilitates chemical modification for probe development (fluorescent labeling, biotinylation), a practical advantage for imaging and pull-down experiments.

Application

Selection Property

Validation Focus

CXCL12/CXCR4 vs CXCR7 Pathway Dissection

Absence of CXCR7 binding/activity

Exclusive CXCR4 signaling attribution without cross-activation

HIV-1 Entry Mechanism Studies

Reported HIV entry inhibition potency

CXCR7-confounded readouts in viral tropism and entry assays

Non-peptide CXCR4 Antagonist Development

Minimized pentapeptide pharmacophore template

Atomic-scale binding mode for truncation and isostere guidance

Cancer Metastasis & Stem Cell Mobilization Research

Peptide-based CXCR4-selective antagonism

Probe derivatization feasibility for imaging and pull-down studies

• [1] Narumi T, et al. Synthesis and biological evaluation of selective CXCR4 antagonists containing alkene dipeptide isosteres. Org Biomol Chem. 2010;8(3):616-621. doi:10.1039/b917236j View Source
• [2] Kalatskaya I, et al. AMD3100 Is a CXCR7 Ligand with Allosteric Agonist Properties. Mol Pharmacol. 2009;75(5):1240-1247. doi:10.1124/mol.108.053389 View Source
• [3] Fujii N, et al. Molecular-size reduction of highly active CXCR4 antagonist T140 using a novel convergent orthogonal library — Discovery of FC131. 29th Symposium on Progress in Organic Reactions and Syntheses. 2003:192-193. View Source
• [4] Thiele S, et al. Determination of the binding mode for the cyclopentapeptide CXCR4 antagonist FC131 using a dual approach of ligand modifications and receptor mutagenesis. Br J Pharmacol. 2014;171(23):5313-5329. doi:10.1111/bph.12842 View Source